Cas no 1218-89-9 (4,4'-Dimethylbenzoin)

4,4'-Dimethylbenzoin Properties

Names and Identifiers

• Ethanone,2-hydroxy-1,2-bis(4-methylphenyl)-
• 2-Hydroxy-1,2-di-p-tolylethanone
• 4,4'-Dimethylbenzoin
• )-2-hydroxy-1,2-bis(4-methylphenyl)ethan-1-one
• 1,2-bis(4-methylphenyl)-2-hydroxyethan-1-one
• 1,2-bis-[4-(methyl)-phenyl]-2-hydroxyethanone
• 2-hydroxy-1,2-bis(4-methylphenyl)ethane-1-one
• 2-Hydroxy-1,2-bis(4-methylphenyl)ethanone
• 4,4''-DIMETHYLBENZOIN
• Dimethylbenzoin
• p-Toluoin
• Toluoin
• 2-hydroxy-1,2-bis(4-methylphenyl)ethan-1-one
• NBYSFWKNMLCZLO-UHFFFAOYSA-N
• NSC13677
• 4.4'-dimethylbenzoin
• 4,4'-(Dimethylbenzoin)
• Ethanone, 2-hydroxy-1,2-bis(4-methylphenyl)-, (S)-
• Oprea1_520484
• NBYSFWKNMLCZLO-UHFFFAOYSA-
• 2-hydroxy-1,2-dip-tolylethanone
• HMS1732M10
• SBB055269
• 1
• CS-0214682
• AE-562/40897037
• Z87002240
• NSC-13677
• Ethanone, 2-hydroxy-1,2-bis(4-methylphenyl)-
• AKOS001115837
• D1881
• 2-Hydroxy-1,2-bis(4-methylphenyl)ethanone #
• SCHEMBL66875
• MFCD00008555
• D89940
• 4,4/'-Dimethylbenzoin
• 1218-89-9
• AKOS016038121
• AS-66197
• FT-0770024
• EN300-18662
• InChI=1/C16H16O2/c1-11-3-7-13(8-4-11)15(17)16(18)14-9-5-12(2)6-10-14/h3-10,15,17H,1-2H3
• 4,4-DIMETHYLBENZOIN
• 4,4''-Dimethylbenzoin
• +Expand

• MDL： MFCD00008555
• InChIKey： NBYSFWKNMLCZLO-UHFFFAOYSA-N
• Inchi： 1S/C16H16O2/c1-11-3-7-13(8-4-11)15(17)16(18)14-9-5-12(2)6-10-14/h3-10,15,17H,1-2H3
• SMILES： O([H])C([H])(C(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])=O)C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 240.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 240.115029749g/mol
• Heavy Atom Count: 18
• Complexity: 271
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: 46
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 3.21970
• PSA: 37.30000
• Boiling Point: 210°C/1mmHg(lit.)
• Melting Point: 87.0 to 89.0 deg-C
• Color/Form: Not determined
• Solubility: Not determined

4,4'-Dimethylbenzoin Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Risk Phrases： 36/37/38

4,4'-Dimethylbenzoin Customs Data

• HS CODE：2914400090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%